Cas no 121-60-8 (4-acetamidobenzene-1-sulfonyl chloride)

• Product Name: 4-acetamidobenzene-1-sulfonyl chloride
• CAS No: 121-60-8
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• MDL: MFCD00007442
• CID: 36003
• PubChem ID: 8481
• Update Time: 2025-09-26

4-acetamidobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Acetamidobenzene-1-sulfonyl chloride
• 4-Acetamidobenzenesulfonyl chloride
• ASC
• 4-Acetamidobenzenesulphonyl chloride
• N-Acetylsulphanilyl chloride
• N-Acetylsulfanilyl chloride
• 4-(Acetylamino)benzenesulfonyl Chloride
• 4-Acetaminobenzenesulfonyl chloride
• 4-ACETAMIDEBENZENESULFONYL CHLORIDE
• 4-ACETAMIDOBEN
• 4-Acetamidophenylsulfonyl Chloride
• P-ACETAMIDOBENZENE SULFONYL CHLORIDE ASC
• P-ACETAMINOBENZENESULFONYL CHLORIDE
• NASC
• CARD5
• NSC 127860
• dagenanchloride
• acetylsulfanilyl
• N-Acetylsulfanilyl
• N-Acetylsulfanilyl c
• acetylsulfanilylchloride
• Dagenan chloride
• Benzenesulfonyl chloride, 4-(acetylamino)-
• Acetylsulfanilyl chloride
• p-Acetamidobenzenesulfonyl chloride
• N4-Acetylsulfanilyl chloride
• Acetanilide-p-sulfonyl chloride
• Sulfanilyl chloride, N-acetyl-
• p-Acetylaminobenzenesulfochloride
• 4-Acetylaminobenzenesulfonyl chloride
• 4-Acetamidobenzene sulfonyl chloride
• AKOS000119788
• FT-0617377
• N-Acetylsulfanilyl chloride, 98%
• 4-Acetylamino-benzenesulfonyl chloride
• 4-acetamino-benzenesulfonyl chloride
• p-acetamidobenzenesulphonylchloride
• N(sup 4)-Acetylsulfanilyl chloride
• 4-acetylaminobenzene sulfonyl chloride
• AC-10026
• Cloruro di N-acetilsolfanilile
• 4-N-acetylsulphanilyl chloride
• p-(Chlorosulfonyl)acetanilide
• p-Acetylsulphanilyl Chloride
• 4-Acetylaminobenzenesulphonylchloride
• CS-W012923
• Benzenesulfonic acid, 4-acetamido-, chloride
• 4-(acetylamino)benzenesulfonic acid chloride
• W-109450
• 4-acetamido-benzenesulphonyl chloride
• 4-acetamid obenzene-1-sulfonyl chloride
• 4-acetylaminobenzenesulfonic acid chloride
• Cloreto de N-acetilsulfanila
• 4-(ACETYLAMINO)BENZENESULFONYL CHLORIDE [HSDB]
• 4(acetylamino)benzenesulfonyl chloride
• EC 204-485-1
• 4-acetylaminophenylsulfonyl-chloride
• 4-(ACETYLAMINO)-BENZENESULFONYL CHLORIDE
• CCRIS 8936
• HSDB 2712
• MFCD00007442
• DTXCID206981
• p-Acetylaminobenzenesulfonyl chloride
• A935794
• p-Acetamidobenzene sulfonyl chloride
• NS00001718
• NSC-127860
• EINECS 204-485-1
• AS-13992
• 4-acetamidobenzenesulfonylchloride
• A0074
• BP-22022
• Z104476244
• 121-60-8
• 1-Chlorosulfonyl-4-acetamidobenzene-d4
• LIX4M9AIVM
• SY350361
• N-acetyl sulphanilyl chloride
• DTXSID8026981
• EN300-19970
• CAS-121-60-8
• DB12337
• 4-Acetylaminobenzenesulphonyl chloride
• 4-(acetylamino)benzene sulfonyl chloride
• Chlorure de N-acetylsulfanilyle
• CHEMBL3185390
• p-Acetamidophenylsulfonyl chloride
• p-Acetyl aminobenzene sulfonyl chloride
• F0808-2025
• ACETYLAMINOBENZENE SULFONYL CHLORIDE, P-
• Tox21_202556
• 77435-44-0
• MFCD22565760
• SR-01000944744-1
• SR-01000944744
• UNII-LIX4M9AIVM
• 4'-(Chlorosulfonyl)acetanilide
• Cloruro de N-acetilsulfanililo
• InChI=1/C8H8ClNO3S/c1-6(11)10-7-2-4-8(5-3-7)14(9,12)13/h2-5H,1H3,(H,10,11
• NCGC00260105-01
• 4-acetamidophenyl sulfonyl chloride
• 4-Chlorosulfonylacetanilide
• p-acetaminobenzene sulphonyl chloride
• A935795
• N-ACETYLSULFANILYL CHLORIDE [MI]
• FT-0661175
• SCHEMBL58191
• NSC127860
• N-Acetylsulfanilylchloride
• Q26841247
• 4-Acetaminobenzene sulfonyl chloride
• p(Chlorosulfonyl)acetanilide
• pAcetamidobenzenesulfonyl chloride
• 4Acetamidophenylsulfonyl chloride
• Benzenesulfonic acid, 4acetamido, chloride
• DB-002824
• pAcetamidophenylsulfonyl chloride
• doi:10.14272/GRDXCFKBQWDAJH-UHFFFAOYSA-N.1
• Sulfanilyl chloride, N-acetyl-(6CI,7CI,8CI)
• N(sup 4)Acetylsulfanilyl chloride
• pAcetaminobenzenesulfonyl chloride
• 4Chlorosulfonylacetanilide
• pAcetylaminobenzenesulfochloride
• Sulfanilyl chloride, Nacetyl
• pAcetylaminobenzenesulfonyl chloride
• STK358538
• NAcetylsulfanilyl chloride
• BBL010089
• N4Acetylsulfanilyl chloride
• Benzenesulfonyl chloride, 4(acetylamino)
• Acetanilidepsulfonyl chloride
• 4acetamidobenzenesulfonyl chloride
• N(4)-ACETYLSULFANILYL CHLORIDE
• 4-acetamidobenzene-1-sulfonyl chloride

• MDL： MFCD00007442
• Inchi： 1S/C8H8ClNO3S/c1-6(11)10-7-2-4-8(5-3-7)14(9,12)13/h2-5H,1H3,(H,10,11)
• InChI Key： GRDXCFKBQWDAJH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(C)=O)(=O)=O
• BRN： 746676

Computed Properties

• Exact Mass: 232.99100
• Monoisotopic Mass: 232.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6

Experimental Properties

• Color/Form: Powder
• Density: 1.2977 (rough estimate)
• Melting Point: 142-145 °C (dec.) (lit.)
• Boiling Point: 426.8 oC at 760 mmHg
• Flash Point: 211.9 oC
• Refractive Index: 1.6300 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 71.62000
• LogP: 2.72630
• Solubility: It is easily soluble in ethanol and ether, soluble in hot benzene and chloroform, and decomposes in water. Needle like crystals are precipitated from benzene and prismatic crystals are precipitated from benzene chloroform.
• Merck: 103
• Sensitiveness: Moisture Sensitive

4-acetamidobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45-S28B
• FLUKA BRAND F CODES：9-21
• RTECS：DB8837500
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons